4-amino-3-methoxy-N,N-dimethylbenzamide

Specification

• CAS No.: 1061358-40-4
• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 4-amino-3-methoxy-N,N-dimethylbenzamide
• Standard InChI: InChI=1S/C10H14N2O2/c1-12(2)10(13)7-4-5-8(11)9(6-7)14-3/h4-6H,11H2,1-3H3
• Standard InChI Key: PJKKOUHPNPDYBG-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C1=CC(=C(C=C1)N)OC
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C=C1)N)OC

Introduction

4-Amino-3-methoxy-N,N-dimethylbenzamide is a chemical compound with the molecular formula C$_{10}$H$_{14}$N$_{2}$O$_{2}$ and a molecular weight of 194.23 g/mol. It is identified by the CAS number 1061358-40-4 and the PubChem CID 54192364. This compound is part of a broader class of benzamides, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Preparation

The synthesis of 4-amino-3-methoxy-N,N-dimethylbenzamide typically involves the reaction of 4-amino-3-methoxybenzoic acid with dimethylamine in the presence of a coupling agent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium hexafluorophosphate 6-oxide). This method allows for efficient formation of the amide bond.

Biological Activity and Research Findings

While specific biological activities of 4-amino-3-methoxy-N,N-dimethylbenzamide are not extensively documented, compounds with similar structures have been explored for their potential in inhibiting various kinases, which are enzymes involved in cell signaling pathways. The modification of substituents on the benzamide core can significantly impact the compound's potency and selectivity towards specific targets.

Safety and Handling

Information on the safety and handling of 4-amino-3-methoxy-N,N-dimethylbenzamide is limited, but similar compounds often require careful handling due to potential skin and eye irritation and respiratory hazards. It is essential to follow standard laboratory safety protocols when handling this compound.

Patents and Commercial Availability

4-Amino-3-methoxy-N,N-dimethylbenzamide is available from several chemical vendors, including BLD Pharm and Biosynth, with specified purity and molecular weight. Patents related to its chemical structure are accessible through WIPO PATENTSCOPE, indicating ongoing interest in its applications.